Cas no 1805678-57-2 (2-Bromo-1-(4-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(4-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one
• CAS No: 1805678-57-2
• MF: C₁₁H₁₀BrClF₂O
• MW: 311.550308704376
• CID: 4978413
• Update Time: 2025-11-04

2-Bromo-1-(4-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(4-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H10BrClF2O/c1-6(12)10(16)7-2-3-8(5-13)9(4-7)11(14)15/h2-4,6,11H,5H2,1H3
• InChI Key： GWWPGBPZVIGZBB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CCl)=C(C(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(4-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(4-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one (CAS No. 1805678-57-2)

2-Bromo-1-(4-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one is a specialized organic compound with significant applications in pharmaceutical intermediates and material science. Its unique structural features, including the bromo and difluoromethyl functional groups, make it a valuable building block in synthetic chemistry. Researchers and industry professionals often search for CAS 1805678-57-2 to explore its reactivity, synthesis pathways, and potential uses in drug discovery. The compound's molecular formula and weight are frequently queried in databases, reflecting its growing relevance in advanced chemical research.

The compound's name highlights its key functional groups: the chloromethyl moiety, which enhances electrophilic reactivity, and the propan-1-one backbone, a common scaffold in bioactive molecules. Recent trends in AI-driven drug discovery and green chemistry have spurred interest in such halogenated compounds, as they offer tunable properties for sustainable synthesis. Searches for "2-Bromo-1-(4-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one synthesis" or "CAS 1805678-57-2 applications" reveal a demand for practical protocols and safety data, aligning with the industry's focus on efficiency and environmental responsibility.

From a technical perspective, 1805678-57-2 exhibits notable stability under controlled conditions, making it suitable for multi-step reactions. Its difluoromethyl group is particularly sought after in medicinal chemistry due to its ability to modulate lipophilicity and metabolic stability—a hot topic in precision medicine forums. Analytical techniques like HPLC and NMR are commonly employed to characterize this compound, with researchers often inquiring about "spectral data for 2-Bromo-1-(4-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one" in academic discussions.

In the context of industrial scalability, this compound's synthesis is optimized for high yield and purity, addressing queries such as "large-scale production of CAS 1805678-57-2". Its compatibility with cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) further expands its utility, a point frequently emphasized in catalysis research publications. The integration of machine learning in retrosynthetic analysis has also brought attention to similar halogenated ketones, as predictive models prioritize fragments like propan-1-one for target-oriented synthesis.

Environmental and regulatory considerations are increasingly prominent in searches related to 1805678-57-2. Terms like "biodegradability of difluoromethyl compounds" or "handling guidelines for brominated intermediates" reflect the shift toward safer chemical practices. While not classified as hazardous under standard protocols, proper storage (e.g., inert atmosphere) is recommended to preserve the compound's integrity—a detail often highlighted in chemical safety databases.

In summary, 2-Bromo-1-(4-(chloromethyl)-3-(difluoromethyl)phenyl)propan-1-one represents a convergence of synthetic versatility and modern research priorities. Its role in high-value chemical manufacturing and alignment with sustainable chemistry goals ensures its continued relevance. For those exploring halogenated building blocks or fluorinated pharmacophores, this compound offers a compelling case study in innovation and application-driven design.